1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 4-propan-2-yl-1-prop-2-enylcyclohexan-1-ol
• InChI: InChI=1S/C12H22O/c1-4-7-12(13)8-5-11(6-9-12)10(2)3/h4,10-11,13H,1,5-9H2,2-3H3
• InChI Key: ANRFVCYRIHREHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)(CC=C)O

Description

1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol is a substituted cyclohexanol derivative featuring a hydroxyl group at position 1, an allyl (prop-2-en-1-yl) group at position 1, and an isopropyl (propan-2-yl) group at position 4. Its molecular formula is C₁₂H₂₂O, with a calculated molecular weight of 182.30 g/mol. The compound’s structure combines a rigid cyclohexane backbone with functional groups that impart distinct steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol typically involves the alkylation of cyclohexanone derivatives. One common method is the reaction of cyclohexanone with prop-2-en-1-yl bromide and propan-2-yl bromide in the presence of a strong base such as sodium hydride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the alkyl halides.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are carefully selected to ensure efficient conversion and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The compound can be reduced to the corresponding cyclohexane derivative using reducing agents like lithium aluminum hydride.

Substitution: The alkyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid, potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a strong base like sodium hydride.

Major Products Formed

Oxidation: Formation of 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexanone.

Reduction: Formation of 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexane.

Substitution: Formation of various substituted cyclohexanols depending on the substituents used.

Scientific Research Applications

1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with enzymes and receptors, influencing their activity. The alkyl groups may also play a role in modulating the compound’s hydrophobic interactions with cellular membranes and proteins.

Comparison with Similar Compounds

Structural Analogues from Literature

rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol ()

• Molecular Formula : C₁₅H₂₂O
• Key Differences: Replaces the cyclohexane ring with a biphenyl system. The aromatic phenyl group alters electronic properties, enhancing resonance stabilization compared to the allyl-substituted cyclohexanol.
• Reactivity : The absence of an allyl group reduces opportunities for electrophilic addition but increases stability under oxidative conditions.

1-Methyl-4-propan-2-ylcyclohex-3-en-1-ol ()

• Molecular Formula : C₁₀H₁₈O
• Molecular Weight : 154.25 g/mol
• Key Differences : Features a cyclohexene ring (unsaturation at C3–C4) and a methyl group instead of an allyl substituent.
• Physical Properties: Lower molecular weight (154.25 vs. 182.30) results in reduced boiling/melting points.

cis-4-(tert-Butyl)-1-(4-(dimethylamino)phenyl)cyclohexan-1-ol ()

• Molecular Formula: C₁₉H₃₁NO
• Key Differences: Contains a tertiary alcohol and a dimethylamino-phenyl group. The bulky tert-butyl and aromatic substituents confer distinct stereoelectronic effects, influencing deoxygenation reactivity in catalytic processes.
• Reactivity : Tertiary alcohols (as in this compound) are more prone to elimination than secondary alcohols (e.g., the target compound), which may favor dehydration under acidic conditions .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Highlights
1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	C₁₂H₂₂O	182.30	Allyl, isopropyl	Allyl enables conjugation; isopropyl enhances steric hindrance
1-Methyl-4-propan-2-ylcyclohex-3-en-1-ol	C₁₀H₁₈O	154.25	Methyl, isopropyl, cyclohexene	Cyclohexene increases planarity; methyl reduces steric bulk
rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclohexan-1-ol	C₁₅H₂₂O	218.34	Biphenyl, isopropyl	Aromaticity stabilizes structure; lower solubility in polar solvents

Pharmacological and Industrial Relevance

• Compounds like 2-methoxy-4-(prop-2-en-1-yl)phenol () share the allyl motif but are phenolic derivatives, highlighting the target compound’s uniqueness as a cyclohexanol-based structure. Phenolic analogues often exhibit antioxidant properties, whereas cyclohexanols may serve as intermediates in steroid synthesis or fragrance manufacturing.
• In catalytic deoxygenation (), secondary alcohols like the target compound show different reactivity profiles compared to tertiary analogues, requiring tailored catalyst systems (e.g., iridium-based) for efficient reduction .

Biological Activity

1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol, a compound with the CAS number 1518322-17-2, is a cyclohexanol derivative that has garnered attention for its potential biological activities. This article explores the compound's chemical properties, biological effects, and relevant research findings.

The molecular formula of 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol is C12H22O, with a molecular weight of approximately 182.30 g/mol. The compound features an alkenyl group, which may contribute to its reactivity and biological activity.

Anticancer Properties

Recent studies have indicated that compounds similar to 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol exhibit significant anticancer properties. For instance, research on related compounds has shown that they can inhibit specific enzymes involved in cancer cell proliferation. In particular, inhibitors targeting the DOT1L enzyme have demonstrated cytostatic effects on leukemia cells without inducing cell death. This suggests that structural modifications in similar compounds can lead to varying biological outcomes, highlighting the importance of molecular structure in therapeutic applications .

Case Studies and Research Findings

A notable study investigated the effects of structurally related cyclohexanol derivatives on cell viability and proliferation in various cancer cell lines. The findings indicated that certain modifications led to enhanced activity against specific cancer types, with some compounds showing IC50 values in the nanomolar range. The research emphasized the relationship between chemical structure and biological efficacy, suggesting that further exploration of 1-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-ol could yield valuable insights into its potential therapeutic applications .

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	IC50 Values (nM)	Mechanism
Anticancer	EPZ-5676	0.4	DOT1L inhibition
Antimicrobial	Cyclohexanol derivatives	Varies	Membrane disruption
Cytostatic	Dia2	4.7	Cell cycle arrest